Cas no 2138284-20-3 (5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid)

• Product Name: 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid
• CAS No: 2138284-20-3
• MF: C₁₂H₆BrClO₃S
• MW: 345.596240520477
• CID: 5907189
• PubChem ID: 165794827
• Update Time: 2025-10-29

5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid
• 2138284-20-3
• EN300-1085841

• Inchi： 1S/C12H6BrClO3S/c13-8-3-4-18-11(8)10(15)6-1-2-9(14)7(5-6)12(16)17/h1-5H,(H,16,17)
• InChI Key： JNUMCNXSAYYVOO-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C1C=CC(=C(C(=O)O)C=1)Cl)=O

Computed Properties

• Exact Mass: 343.89096g/mol
• Monoisotopic Mass: 343.89096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid

Introduction to 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid (CAS No. 2138284-20-3)

5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid (CAS No. 2138284-20-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a brominated thiophene moiety and a chlorinated benzoic acid group, which confer it with a range of potential applications in drug discovery and advanced materials development.

The molecular structure of 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid consists of a central benzoic acid core, substituted with a 3-bromothiophene-2-carbonyl group at the 5-position and a chlorine atom at the 2-position. This arrangement provides the molecule with specific electronic and steric properties that can influence its reactivity and biological activity. The presence of the bromine and chlorine atoms also offers opportunities for further functionalization and derivatization, making it a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in the use of heterocyclic compounds like 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid in the development of novel pharmaceuticals. Heterocycles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Studies have shown that compounds with similar structural motifs exhibit potent activities against a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research involving 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid is its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The bromine and chlorine substituents play crucial roles in enhancing the compound's binding affinity to these targets, thereby improving its therapeutic efficacy.

Beyond its medicinal applications, 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The conjugated thiophene moiety contributes to the molecule's high charge carrier mobility, while the bromine and chlorine substituents can be used to fine-tune its electronic properties for specific applications.

The synthesis of 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid typically involves multi-step procedures that include the formation of the thiophene ring, introduction of the bromine and chlorine substituents, and final coupling reactions to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 5-(3-bromothiophene-2-carbonyl)-2-chlorobenzoic acid (CAS No. 2138284-20-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for various technological applications.